N-[2-Methyl-5-(oxolan-2-yl)pyrazol-3-yl]prop-2-enamide

• IUPAC Name: N-[2-methyl-5-(oxolan-2-yl)pyrazol-3-yl]prop-2-enamide
• InChI: InChI=1S/C11H15N3O2/c1-3-11(15)12-10-7-8(13-14(10)2)9-5-4-6-16-9/h3,7,9H,1,4-6H2,2H3,(H,12,15)
• InChI Key: JCBMQPHQPXZRSV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2CCCO2)NC(=O)C=C
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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